Cas no 66012-10-0 (9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-)
66012-10-0 structure
Product Name:9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-
CAS No:66012-10-0
MF:C20H11Cl2NO2S
MW:400.277841806412
CID:1696200
Update Time:2024-09-02
9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-
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- Inchi: 1S/C20H11Cl2NO2S/c21-10-7-8-13(22)16(9-10)26-15-6-2-4-12-18(15)20(25)11-3-1-5-14(23)17(11)19(12)24/h1-9H,23H2
- InChI Key: NOIIZEGQDJJDIZ-UHFFFAOYSA-N
- SMILES: C1(N)=C2C(C(=O)C3=C(C2=O)C=CC=C3SC2=CC(Cl)=CC=C2Cl)=CC=C1
Computed Properties
- Exact Mass: 398.98893
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Boiling Point: 595.4±50.0 °C(Predicted)
- PSA: 60.16
- pka: -1.36±0.20(Predicted)
9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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